1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide

• Molecular Formula: C6H12F3NO2S
• Molecular Weight: 219.23 g/mol
• IUPAC Name: 1,1,1-trifluoro-N-propan-2-ylpropane-2-sulfonamide
• InChI: InChI=1S/C6H12F3NO2S/c1-4(2)10-13(11,12)5(3)6(7,8)9/h4-5,10H,1-3H3
• InChI Key: HZISWYOZSVLTMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C(C)C(F)(F)F

Description

1,1,1-Trifluoro-N-(propan-2-yl)propane-2-sulfonamide is a fluorinated sulfonamide derivative characterized by a trifluoromethyl (-CF₃) group attached to the sulfonamide nitrogen and an isopropyl (propan-2-yl) substituent. This compound belongs to a class of sulfonamides known for their chemical stability, bioactivity, and versatility in agrochemical and pharmaceutical applications. Its structure combines the electron-withdrawing trifluoromethyl group, which enhances metabolic resistance and binding affinity, with a branched alkyl chain that may influence solubility and steric interactions.

Preparation Methods

Direct Sulfonylation of Amine Precursors

Method Overview:

A common approach involves the reaction of an appropriate amine with a sulfonyl chloride derivative bearing the trifluoromethyl group, followed by N-alkylation to introduce the propyl and isopropyl groups.

Stepwise Process:

• Step 1: Synthesis of the sulfonyl chloride precursor, such as trifluoromethylsulfonyl chloride , which can be prepared via oxidation of trifluoromethanesulfonic acid derivatives.
• Step 2: Nucleophilic attack of an amine (e.g., propan-2-amine or isopropylamine ) on the sulfonyl chloride under basic conditions (e.g., pyridine or triethylamine) to form the sulfonamide linkage.
• Step 3: Alkylation of the sulfonamide nitrogen with suitable alkyl halides or via reductive amination to introduce the propyl and isopropyl groups.

Advantages:

• High selectivity and yields.
• Compatibility with various functional groups.

Limitations:

• Handling of reactive sulfonyl chlorides.
• Potential side reactions with moisture.

Multi-step Synthesis via Fluorinated Intermediates

Method Overview:

This approach involves constructing the fluorinated backbone through sequential reactions, starting from simpler fluorinated intermediates.

Key Steps:

• Step 1: Synthesis of trifluoromethylated precursors , such as trifluoromethylated aldehydes or ketones , via electrophilic trifluoromethylation.
• Step 2: Conversion of these intermediates into propane derivatives bearing the trifluoromethyl group.
• Step 3: Introduction of the sulfonamide group through sulfonylation with sulfonyl chlorides or related reagents.

Advantages:

• Precise control over fluorination.
• Flexibility in introducing various substituents.

Limitations:

• Multi-step process with potential for lower overall yields.
• Requires specialized reagents and conditions.

Microbial Biotransformation

Method Overview:

Inspired by patent literature, microbial reduction methods have been explored for synthesizing fluorinated alcohols and sulfonamides.

Process Details:

• Use of specific microorganisms (e.g., Hansenula polymorpha) capable of reducing 1,1,1-trifluoroacetone to the corresponding trifluoroalcohol.
• Subsequent chemical modification (e.g., sulfonylation) of the alcohol to form the sulfonamide.

Advantages:

• Environmentally friendly, with mild reaction conditions.
• Potential for high enantiomeric purity.

Limitations:

• Scale-up challenges.
• Longer reaction times.

Reaction Conditions and Optimization Parameters

Parameter	Typical Range	Effect on Synthesis
Temperature	5°C to 40°C	Influences reaction rate and selectivity
pH	4.0 to 10.0	Affects enzyme activity in biotransformations; controls chemical reactivity
Solvent	Dichloromethane, acetonitrile, or aqueous media	Solubility of reagents and intermediates
Catalyst	Palladium on carbon, chiral ruthenium complexes	Enhances reduction steps and enantioselectivity

Data Table Summarizing Preparation Methods

Method	Starting Materials	Key Reagents	Reaction Conditions	Yield	Remarks
Direct sulfonylation	Propan-2-amine, trifluoromethylsulfonyl chloride	Base (pyridine, triethylamine)	0–25°C, inert atmosphere	70–85%	Widely used, scalable
Multi-step fluorination	Simple fluorinated precursors	Trifluoromethylating agents (Togni’s reagent, Ruppert-Prakash reagent)	Controlled temperature, inert	50–70% (overall)	Precise fluorination
Microbial reduction	1,1,1-Trifluoroacetone	Microorganisms (e.g., Hansenula polymorpha)	5–40°C, pH 6.0–8.0	Variable	Eco-friendly, high purity

Chemical Reactions Analysis

Types of Reactions

1,1,1-Trifluoro-N-(propan-2-yl)propane-2-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to amine derivatives.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include trifluoromethylated sulfonic acids, amines, and substituted sulfonamides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

1,1,1-Trifluoro-N-(propan-2-yl)propane-2-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme inhibition and protein interactions due to its unique structural properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide involves its interaction with molecular targets such as enzymes and proteins. The trifluoromethyl group enhances the compound’s binding affinity to these targets, while the sulfonamide group can form hydrogen bonds and electrostatic interactions. These interactions disrupt the normal function of the target molecules, leading to the desired biological or chemical effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide with structurally or functionally related sulfonamide derivatives, focusing on substituent effects, applications, and physicochemical properties.

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Applications/Findings	Molecular Weight (g/mol)	Reference
1,1,1-Trifluoro-N-(propan-2-yl)propane-2-sulfonamide	-CF₃, -SO₂NH-(propan-2-yl)	Potential agrochemical/pharmaceutical intermediate (inferred from analogs)	~227.2 (estimated)
Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-, sodium salt	-CF₃, -SO₂N(SO₂CF₃)⁻Na⁺	PFAS-related chemical; environmental concerns due to persistence	338.1
Perfluidone (1,1,1-trifluoro-N-(4-phenylsulfonyl-o-tolyl)methanesulfonamide)	-CF₃, -SO₂NH-(2-methyl-4-phenylsulfonyl)	Herbicide; inhibits plant cell division via microtubule disruption	429.3
BIIB104 (N-{(3S,4S)-4-[4-(5-cyano-2-thienyl)phenoxy]tetrahydrofuran-3-yl} propane-2-sulfonamide)	-SO₂NH-(propan-2-yl), thienyl/cyano groups	Neuroscience candidate; modulates AMPA receptors for cognitive disorders	~435.5
1,1,1-Trifluoro-N-[4-[2-[4-[2-[3-(trifluoromethylsulfonylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]phenyl]methanesulfonamide	-CF₃, -SO₂NH-(polyaromatic branched chain)	Protein tyrosine phosphatase inhibitor; ≥98% purity for biochemical studies	608.6

Key Observations

Structural Variations and Bioactivity :

• The trifluoromethyl group is a common feature across these compounds, contributing to enhanced lipophilicity and resistance to enzymatic degradation. However, the nature of the sulfonamide substituent dictates specificity. For example:

• Perfluidone ’s phenylsulfonyl and methyl groups optimize herbicidal activity by targeting plant-specific pathways .
• BIIB104 incorporates a thienyl-cyano moiety, enabling selective binding to glutamate receptors in neurological applications .

NMR and HRMS data () confirm structural integrity in related sulfonamides, with δ ~5.0–7.9 ppm for aromatic protons and δ ~190–200 ppm for carbonyl carbons .

Applications: Agrochemicals: Perfluidone’s efficacy as a herbicide highlights the role of trifluoromethyl sulfonamides in agriculture .

Environmental and Regulatory Considerations: Sodium salts of trifluoromethyl sulfonamides () are flagged as persistent environmental pollutants (PFAS), necessitating stricter regulatory oversight compared to non-ionic analogs .

Biological Activity

1,1,1-Trifluoro-N-(propan-2-yl)propane-2-sulfonamide, also known by its CAS number 1443981-07-4, is a compound that has garnered interest in the field of medicinal chemistry due to its unique trifluoromethyl group and sulfonamide moiety. This article delves into the biological activity of this compound, highlighting its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

The compound's molecular formula is $C_6H_{12}F_3NO_2S$, with a molecular weight of 219.23 g/mol. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which can influence the biological activity of the compound.

Property	Value
CAS Number	1443981-07-4
Molecular Formula	C₆H₁₂F₃NO₂S
Molecular Weight	219.23 g/mol

Antimicrobial Activity

Recent studies have indicated that compounds containing trifluoromethyl groups exhibit significant antimicrobial properties. For instance, research shows that similar sulfonamide derivatives can possess antibacterial and antifungal activities. While specific data on the antimicrobial efficacy of 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide is limited, its structural analogs have demonstrated promising results against various pathogens.

Inhibition Studies

In vitro studies have suggested that derivatives of sulfonamides can act as inhibitors for specific enzymes involved in metabolic pathways. For example, some studies focus on the inhibition of monoacylglycerol lipase (MAGL), which is implicated in various physiological processes including inflammation and pain modulation. The trifluoromethyl group may enhance binding affinity to the target enzyme due to increased hydrophobic interactions.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds. The presence of the trifluoromethyl group has been linked to enhanced potency in several drug classes. For instance:

• Trifluoromethyl Group : Increases lipophilicity and metabolic stability.
• Sulfonamide Moiety : Contributes to antibacterial properties by mimicking natural substrates in bacterial metabolic pathways.

Case Study 1: Analogs with Enhanced Activity

A study published in MDPI evaluated a series of sulfonamide derivatives with varying substituents on their biological activity. Among these, compounds with branched alkyl groups (similar to isopropyl) showed improved metabolic stability and potency against certain cancer cell lines. This suggests that 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide may also exhibit enhanced activity due to its structural characteristics .

Case Study 2: Pharmacokinetic Profiles

Pharmacokinetic studies involving related compounds have indicated that modifications in the alkyl chain length and branching can significantly affect absorption rates and bioavailability. For instance, N-isopropyl derivatives demonstrated favorable clearance rates and plasma protein binding profiles in animal models . Such findings provide a framework for predicting the pharmacokinetic behavior of 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide.

Q & A

Q. What are the optimal synthetic routes for 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide, and how do reaction conditions influence yield and purity?

The synthesis of trifluoromethylated sulfonamides typically involves sulfonylation of an amine precursor with a trifluoromethylsulfonyl chloride derivative. For this compound, a plausible route includes reacting propane-2-sulfonamide with 1,1,1-trifluoro-2-iodopropane under nucleophilic substitution conditions. Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, THF) enhance reactivity .
• Temperature : Controlled heating (50–80°C) improves reaction kinetics without promoting side reactions.
• Catalysts : Bases like triethylamine neutralize HCl byproducts, driving the reaction forward.
  Purification via column chromatography (silica gel, hexane/ethyl acetate) typically achieves >95% purity. Yield optimization requires monitoring stoichiometric ratios (amine:halide ≥ 1:1.2) .

Q. How can the structural and electronic properties of this compound be characterized?

• NMR spectroscopy : $^{19}\text{F}$ NMR identifies trifluoromethyl group symmetry (δ ≈ -60 to -70 ppm). $^{1}\text{H}$ NMR resolves isopropyl proton splitting (doublet of septets near δ 1.2–1.4 ppm) .
• X-ray crystallography : Determines stereochemistry and hydrogen-bonding patterns (e.g., sulfonamide S=O···H-N interactions) .
• Computational modeling : Density Functional Theory (DFT) calculates electrostatic potential surfaces, highlighting electron-withdrawing effects of the -CF$_3$ group on sulfonamide acidity .

Advanced Research Questions

Q. How does the chiral environment of 1,1,1-trifluoro-N-(propan-2-yl)propane-2-sulfonamide influence its biological or catalytic activity?

The isopropyl group introduces a stereogenic center, making enantiomeric resolution critical. Techniques include:

• Chiral HPLC : Use polysaccharide-based columns (e.g., Chiralpak® IA) with hexane/isopropanol mobile phases. Retention times vary by >2 minutes for enantiomers .
• Circular Dichroism (CD) : Correlates absolute configuration with Cotton effects near 220 nm (n→π* transitions of sulfonamide) .
  Biological studies on similar sulfonamides show enantioselective inhibition of carbonic anhydrase, with (R)-isomers exhibiting 10–20× higher affinity due to optimized hydrophobic interactions .

Q. What strategies resolve contradictions in reactivity data between this compound and analogous sulfonamides?

Discrepancies in nucleophilic substitution rates or enzyme inhibition may arise from:

• Steric effects : The isopropyl group hinders access to the sulfonamide’s NH group, reducing reactivity compared to less bulky analogs.
• Electronic effects : The -CF$_3$ group lowers the pKa of the sulfonamide NH (≈8.5 vs. ≈10 for non-fluorinated analogs), enhancing hydrogen-bonding capacity .
  Methodological approach :
  • Perform Hammett analysis to quantify electronic contributions.
  • Use molecular docking to compare binding poses in enzyme active sites .
  • Validate with isothermal titration calorimetry (ITC) to measure binding thermodynamics .

Q. How can computational methods predict the compound’s metabolic stability and toxicity?

• ADMET prediction : Tools like SwissADME assess bioavailability (LogP ≈ 2.1) and cytochrome P450 interactions. The -CF$_3$ group reduces oxidative metabolism, prolonging half-life .
• Toxicity screening : Quantitative Structure-Activity Relationship (QSAR) models flag potential hepatotoxicity via sulfonamide bioactivation pathways. In vitro assays (e.g., Ames test) validate mutagenicity risks .